Cas no 6504-09-2 (2-(6-methyl-2-pyridinyl)-1H-Benzimidazole)

2-(6-methyl-2-pyridinyl)-1H-Benzimidazole structure
6504-09-2 structure
Product Name:2-(6-methyl-2-pyridinyl)-1H-Benzimidazole
CAS No:6504-09-2
MF:C13H11N3
MW:209.246542215347
CID:1115424
PubChem ID:96733
Update Time:2025-04-20

2-(6-methyl-2-pyridinyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(6-methyl-2-pyridinyl)-1H-Benzimidazole
    • Benzimidazole, 2-(6-methyl-2-pyridyl)-; BRN 0611951; AC1Q4VOA; 2-(6-methyl-pyridin-2-yl)-1H-benzoimidazole; AC1L3X3O; 2-(6-methylpyridin-2-yl)-1H-benzo[d]imidazole; 2-(2-benzimidazole)-6-methylpyridine; NSC88120; SureCN11570157; 2-(6-Methyl-2-pyridyl)benzimidazole; 2-(6-methyl-2-pyridinyl)-1H-benzimidazole; 2-(benzimidazol-2-yl)-6-methylpyridine; 2-(2-benzimidazolyl)-6-methylpyridine;
    • NSC88120
    • 2-(6-Methyl-2-pyridyl)benzimidazole
    • MFCD01658571
    • 2-(2-benzimidazolyl)-6-methylpyridine
    • 5-26-02-00380 (Beilstein Handbook Reference)
    • 2-(6-Methylpyridin-2-yl)-1H-benzo[d]imidazole
    • SCHEMBL11570157
    • SY290042
    • 1H-benzimidazole, 2-(6-methyl-2-pyridinyl)-
    • InChI=1/C13H11N3/c1-9-5-4-8-12(14-9)13-15-10-6-2-3-7-11(10)16-13/h2-8H,1H3,(H,15,16
    • BRN 0611951
    • UF73TM3RPH
    • 2-(6-methylpyridin-2-yl)-1H-benzimidazole
    • 2-(6-METHYLPYRIDIN-2-YL)-1H-1,3-BENZODIAZOLE
    • CHEMBL163524
    • 6504-09-2
    • NSC-88120
    • DTXSID70215361
    • 2-(6-methyl-2-pyridyl)-benzimidazole
    • Benzimidazole, 2-(6-methyl-2-pyridyl)-
    • NSC 88120
    • HS-3849
    • AKOS000365895
    • Inchi: 1S/C13H11N3/c1-9-5-4-8-12(14-9)13-15-10-6-2-3-7-11(10)16-13/h2-8H,1H3,(H,15,16)
    • InChI Key: XTCNWAFKRSFAFZ-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=C(C)N=2)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 209.09543
  • Monoisotopic Mass: 209.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57
  • LogP: 2.93330

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